Cas no 75854-67-0 (3-methylheptan-1-amine)

• Product Name: 3-methylheptan-1-amine
• CAS No: 75854-67-0
• MF: C₈H₁₉N
• MW: 129.24316239357
• CID: 5878269
• PubChem ID: 19083254
• Update Time: 2025-11-01

3-methylheptan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Heptanamine, 3-methyl-
• 75854-67-0
• l-3-Methyl-1-heptanamine
• AKOS019582485
• EN300-1845322
• SCHEMBL2046195
• 3-methylheptan-1-amine

• Inchi： 1S/C8H19N/c1-3-4-5-8(2)6-7-9/h8H,3-7,9H2,1-2H3
• InChI Key： GZBNXCDIZIXEAJ-UHFFFAOYSA-N
• SMILES： C(N)CC(C)CCCC

Computed Properties

• Exact Mass: 129.151749610g/mol
• Monoisotopic Mass: 129.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 52.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.784±0.06 g/cm3(Predicted)
• Boiling Point: 65-66 °C(Press: 14 Torr)
• pka: 10.72±0.13(Predicted)

Additional information on 3-methylheptan-1-amine

Chemical Profile of 3-methylheptan-1-amine (CAS No. 75854-67-0)

3-methylheptan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 75854-67-0, is an organic compound belonging to the amine class. This linear aliphatic amine features a seven-carbon chain with a methyl substituent at the third carbon and an amino group at the first carbon. Its molecular formula is C₈H₁₉N, reflecting its composition of carbon, hydrogen, and nitrogen atoms. The compound exhibits a molecular weight of approximately 127.25 g/mol, making it a relatively small but structurally significant molecule in organic chemistry.

The synthesis of 3-methylheptan-1-amine typically involves the reaction of heptan-1-yldiazomethane with ammonia or through the reduction of corresponding nitriles using strong reducing agents. Alternatively, nucleophilic substitution reactions on tertiary halogenated heptanes can yield this compound efficiently. Its production requires precise control over reaction conditions to ensure high yield and purity, as side reactions such as over-alkylation or oxidation may compromise the desired product.

3-methylheptan-1-amine is characterized by its distinct odor, which is typical of primary amines—faintly fishy with a pungent hue. This property makes it useful in various applications where its olfactory characteristics can be leveraged, such as in flavor and fragrance formulations. However, its reactivity with strong oxidizing agents necessitates careful handling to prevent hazardous decomposition.

In the realm of pharmaceutical research, 3-methylheptan-1-amine has garnered attention due to its structural similarity to certain bioactive molecules. Recent studies have explored its potential role as an intermediate in the synthesis of pharmacologically relevant compounds, particularly in the development of central nervous system (CNS) modulators. The presence of a branched alkyl chain and an amine functionality makes it a versatile scaffold for designing molecules that interact with specific biological targets.

One notable application lies in its use as a precursor for chiral auxiliaries and ligands in asymmetric synthesis. The stereogenic center introduced by the methyl substituent allows for the construction of enantiomerically pure compounds, which are critical in drug development due to their distinct biological activities. Researchers have demonstrated its utility in catalytic systems that facilitate cross-coupling reactions, enabling the efficient construction of complex molecular architectures.

The agrochemical industry has also shown interest in 3-methylheptan-1-amine, leveraging its chemical properties to develop novel pesticides and herbicides. Its structural features contribute to lipophilicity and solubility profiles that enhance bioavailability and target specificity. Preliminary studies suggest that derivatives of this compound exhibit promising activity against certain resistant pest strains, offering a potential solution to agricultural challenges.

3-methylheptan-1-amine finds utility beyond pharmaceuticals and agrochemicals in industrial applications. It serves as a building block for specialty chemicals, including surfactants and corrosion inhibitors. The amine group’s ability to form hydrogen bonds enhances its compatibility with other functionalized molecules, making it valuable in formulations requiring both solubility and reactivity.

The environmental impact of 3-methylheptan-1-amine has been assessed through biodegradation studies, which indicate moderate persistence under aerobic conditions. While it does not exhibit high toxicity towards aquatic organisms at low concentrations, its accumulation potential warrants careful consideration in industrial waste management practices. Effluent treatment systems incorporating oxidation or biodegradation protocols are recommended to minimize environmental release.

The latest advancements in synthetic methodologies have further expanded the applications of 3-methylheptan-1-amine. Flow chemistry techniques have enabled continuous production processes, improving efficiency and scalability while reducing byproduct formation. Additionally, green chemistry principles have been applied to develop solvent-free or water-based synthetic routes, aligning with sustainability goals.

In conclusion, 3-methylheptan-1-amine (CAS No. 75854-67-0) is a multifaceted compound with significant potential across multiple industries. Its structural versatility makes it indispensable in pharmaceutical synthesis, agrochemical development, and industrial chemistry. As research continues to uncover new applications and refine synthetic strategies, this molecule will remain a cornerstone of organic chemistry innovation.